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The table below summarizes the key quantitative data on the absorption, distribution, metabolism, and

elimination of enalapril and its active metabolite [1] [2] [3].

Parameter Enalapril (Prodrug) Enalaprilat (Active Metabolite)

Bioavailability ~60% absorbed; ~40%

bioavailable as enalaprilat [1] [3]
[4]

N/A

Time to Peak Plasma
Concentration (T~max~)

Within 1 hour [3] [5] 3 to 4 hours [3]

Elimination Half-Life
(T~1/2~)

Relatively short (parent drug) [5] 11 hours (functional half-life for
accumulation) [1] [5]

Primary Route of
Elimination

Renal excretion (as enalaprilat
and unchanged enalapril) [1] [5]

Renal excretion via glomerular
filtration and tubular secretion [1] [5]

Plasma Protein Binding Not highly protein-bound [3] <50% [3]

Mechanism of Action and Elimination Pathway
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Enalapril's journey from prodrug to elimination involves several key steps, which can be visualized in the

following pathway:

Oral Administration of Enalapril (Prodrug)

Gastrointestinal Absorption
(Bioavailability ~60%)

Hepatic Metabolism
(Hydrolysis by carboxylesterase-1)

Formation of Enalaprilat
(Active Metabolite)

Inhibition of
Angiotensin-Converting Enzyme (ACE)

Renal Excretion
(Glomerular Filtration, Tubular Secretion)

Half-life: 11 hours

Reduced Angiotensin II & Aldosterone
Increased Bradykinin

Antihypertensive Effects:
Vasodilation, Reduced Peripheral Resistance

Click to download full resolution via product page

Diagram 1: The metabolic activation and pharmacological pathway of enalapril, culminating in renal

excretion.
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The Impact of Renal Impairment on Elimination

Renal function is the primary determinant of enalaprilat clearance. The following workflow summarizes the

experimental approach and key findings from studies investigating this relationship [2] [6].

Categorize Patients by Renal Function
(Creatinine Clearance)

Group I: Severe Impairment
(CrCl <3 mL/min)

Group II: Moderate Impairment
(CrCl 10-79 mL/min)

Group III: Normal Function
(CrCl >80 mL/min)

Administer Single Oral Dose
of Enalapril Maleate (10 mg)

Collect Serial Blood Samples
& Urine for 48 Hours

Analyze Pharmacokinetics:
Serum Profiles & Urinary Excretion

Click to download full resolution via product page

Diagram 2: Experimental workflow for assessing the impact of renal function on enalapril kinetics.

The key findings from these renal impairment studies are summarized in the table below [2] [6]:

Renal Function
Group

Creatinine
Clearance
(CrCl)

Impact on Enalaprilat Kinetics Dosage Recommendation

Normal
Function

> 80 mL/min Standard clearance and half-life

[6].

No adjustment needed (e.g.,

5-40 mg daily) [5].
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Renal Function
Group

Creatinine
Clearance
(CrCl)

Impact on Enalaprilat Kinetics Dosage Recommendation

Mild to
Moderate
Impairment

30 - 80 mL/min Slightly increased plasma
concentrations [2] [6].

No initial adjustment needed;
monitor and titrate if

necessary [2].

Severe
Impairment

≤ 30 mL/min Significantly elevated plasma
concentrations; strong
accumulation risk [2] [6].

Reduce initial dose (e.g., 2.5

mg or 5 mg daily) [2] [5].

Key Experimental Protocols for Pharmacokinetic
Studies

The methodologies from the cited studies provide a robust framework for investigating enalapril

pharmacokinetics.

Study Design and Subjects: A randomized, open-label, multiple-dose, crossover study is often
employed. For example, one study enrolled 12 healthy adults (male and female) to receive

monotherapy and combination therapy in different sequences [7].
Dosing and Sample Collection: Subjects receive a specific dose (e.g., 5 mg twice daily) for

approximately 6-7 days to reach steady state. Following a dose, serial blood samples are collected
over 24-48 hours [6] [7].

Bioanalysis: Plasma concentrations of enalapril and enalaprilat are quantified using validated
analytical techniques.

Pharmacokinetic and Statistical Analysis: Non-compartmental analysis is standard for calculating
key parameters. For bioequivalence or drug-interaction studies, geometric mean ratios of AUC and

C~max~ with 90% confidence intervals are calculated [7].

Need Custom Synthesis?
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To cite this document: Smolecule. [Pharmacokinetic Parameters of Enalapril and Enalaprilat].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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